Cas no 2649014-14-0 (1-benzyl-2-(2-isocyanatopropan-2-yl)piperidine)

• Product Name: 1-benzyl-2-(2-isocyanatopropan-2-yl)piperidine
• CAS No: 2649014-14-0
• MF: C₁₆H₂₂N₂O
• MW: 258.358684062958
• CID: 6412676
• PubChem ID: 165619584
• Update Time: 2025-06-08

1-benzyl-2-(2-isocyanatopropan-2-yl)piperidine Chemical and Physical Properties

Names and Identifiers

• 1-benzyl-2-(2-isocyanatopropan-2-yl)piperidine
• 2649014-14-0
• EN300-1862548

• Inchi： 1S/C16H22N2O/c1-16(2,17-13-19)15-10-6-7-11-18(15)12-14-8-4-3-5-9-14/h3-5,8-9,15H,6-7,10-12H2,1-2H3
• InChI Key： UQYWMRFYUNLJKP-UHFFFAOYSA-N
• SMILES： O=C=NC(C)(C)C1CCCCN1CC1C=CC=CC=1

Computed Properties

• Exact Mass: 258.173213330g/mol
• Monoisotopic Mass: 258.173213330g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 328
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 32.7Ų

Additional information on 1-benzyl-2-(2-isocyanatopropan-2-yl)piperidine

Introduction to 1-benzyl-2-(2-isocyanatopropan-2-yl)piperidine (CAS No. 2649014-14-0)

1-benzyl-2-(2-isocyanatopropan-2-yl)piperidine, identified by its Chemical Abstracts Service (CAS) number 2649014-14-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of piperidine derivatives, which are well-known for their diverse biological activities and potential applications in drug development. The structural motif of 1-benzyl-2-(2-isocyanatopropan-2-yl)piperidine incorporates both a benzyl group and an isocyanate functional group, making it a versatile intermediate for synthesizing more complex molecules with tailored pharmacological properties.

The significance of 1-benzyl-2-(2-isocyanatopropan-2-yl)piperidine lies in its potential role as a building block in the synthesis of novel therapeutic agents. Piperidine derivatives are frequently explored due to their ability to modulate various biological targets, including enzymes and receptors involved in metabolic pathways, neurodegenerative diseases, and inflammatory responses. The presence of the isocyanate group in this compound opens up possibilities for further functionalization, enabling the creation of urea or carbamate linkages that are common in drug molecules designed to enhance binding affinity and selectivity.

Recent advancements in medicinal chemistry have highlighted the importance of optimizing molecular structures to improve drug-like properties such as solubility, bioavailability, and metabolic stability. 1-benzyl-2-(2-isocyanatopropan-2-yl)piperidine serves as a valuable precursor in these efforts, allowing researchers to design derivatives that exhibit enhanced efficacy while minimizing side effects. For instance, modifications at the benzyl or piperidine ring can be strategically employed to fine-tune pharmacokinetic profiles, making this compound a promising candidate for further investigation.

In the context of academic research, 1-benzyl-2-(2-isocyanatopropan-2-yl)piperidine has been utilized in studies aimed at developing novel scaffolds for small-molecule drugs. The isocyanate functionality provides a reactive site for condensation reactions with nucleophiles such as amines or alcohols, facilitating the introduction of diverse substituents into the molecule. This flexibility is particularly useful in hit-to-lead optimization campaigns, where rapid diversification of chemical space is essential for identifying potent candidates.

One notable application of 1-benzyl-2-(2-isocyanatopropan-2-yl)piperidine is in the synthesis of kinase inhibitors, which are critical in treating cancers and inflammatory diseases. Piperidine-based inhibitors have shown promise due to their ability to interact with ATP-binding pockets on kinases, thereby disrupting signaling pathways that contribute to disease progression. The incorporation of an isocyanate group into such structures can enhance binding interactions through hydrogen bonding or covalent modifications, potentially leading to more robust pharmacological effects.

Another area where 1-benzyl-2-(2-isocyanatopropan-2-yl)piperidine has demonstrated utility is in the development of central nervous system (CNS) therapeutics. Piperidine derivatives are known to cross the blood-brain barrier efficiently, making them suitable for treating neurological disorders such as Alzheimer's disease, Parkinson's disease, and depression. The benzyl group can serve as a lipophilic anchor, improving membrane permeability, while the isocyanate moiety allows for further derivatization to achieve specific pharmacological outcomes.

The synthesis of 1-benzyl-2-(2-isocyanatopropan-2-yl)piperidine typically involves multi-step organic reactions starting from commercially available precursors. Key steps often include nucleophilic substitution reactions at the piperidine ring followed by functionalization of the isocyanate group. Careful control of reaction conditions is necessary to ensure high yields and purity, as impurities can significantly affect downstream applications.

In conclusion,1-benzyl-2-(2-isocyanatopropan-2-yl)piperidine (CAS No. 2649014-14-0) represents a fascinating compound with broad applications in pharmaceutical research. Its unique structural features make it an attractive scaffold for designing novel drugs targeting various diseases. As research continues to uncover new therapeutic opportunities,1-benzyl-2-(2-isocyanatopropan-2-y)piperidine is likely to play an increasingly important role in drug discovery and development pipelines.